Cas no 1365763-73-0 (7-chloro-6-methoxy-1,2,3,4-tetrahydroisoquinolin-1-one)

7-Chloro-6-methoxy-1,2,3,4-tetrahydroisoquinolin-1-one is a heterocyclic organic compound featuring a tetrahydroisoquinoline core with chloro and methoxy substituents. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The chloro and methoxy functional groups enhance its utility in cross-coupling reactions and further derivatization. Its rigid bicyclic framework contributes to stereochemical stability, which is advantageous in the design of bioactive molecules. The compound’s purity and well-defined molecular architecture ensure consistent performance in research and industrial applications, particularly in the development of CNS-targeting agents and other specialized fine chemicals.
7-chloro-6-methoxy-1,2,3,4-tetrahydroisoquinolin-1-one structure
1365763-73-0 structure
Product Name:7-chloro-6-methoxy-1,2,3,4-tetrahydroisoquinolin-1-one
CAS No:1365763-73-0
MF:C10H10ClNO2
MW:211.644901752472
CID:4593622
PubChem ID:66801970
Update Time:2025-10-21

7-chloro-6-methoxy-1,2,3,4-tetrahydroisoquinolin-1-one Chemical and Physical Properties

Names and Identifiers

    • 7-chloro-6-methoxy-1,2,3,4-tetrahydroisoquinolin-1-one
    • 1(2H)-Isoquinolinone, 7-chloro-3,4-dihydro-6-methoxy-
    • Inchi: 1S/C10H10ClNO2/c1-14-9-4-6-2-3-12-10(13)7(6)5-8(9)11/h4-5H,2-3H2,1H3,(H,12,13)
    • InChI Key: NDSYRVHJEULFPN-UHFFFAOYSA-N
    • SMILES: C1(=O)C2=C(C=C(OC)C(Cl)=C2)CCN1

Computed Properties

  • Exact Mass: 211.0400063g/mol
  • Monoisotopic Mass: 211.0400063g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 234
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 38.3Ų

7-chloro-6-methoxy-1,2,3,4-tetrahydroisoquinolin-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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7-chloro-6-methoxy-1,2,3,4-tetrahydroisoquinolin-1-one Related Literature

Additional information on 7-chloro-6-methoxy-1,2,3,4-tetrahydroisoquinolin-1-one

Comprehensive Overview of 7-chloro-6-methoxy-1,2,3,4-tetrahydroisoquinolin-1-one (CAS No. 1365763-73-0)

The compound 7-chloro-6-methoxy-1,2,3,4-tetrahydroisoquinolin-1-one (CAS No. 1365763-73-0) is a specialized heterocyclic organic molecule with significant potential in pharmaceutical and biochemical research. This tetrahydroisoquinoline derivative has garnered attention due to its unique structural features, which make it a valuable intermediate in drug discovery and development. Researchers are particularly interested in its chloro-methoxy substitution pattern, which influences its reactivity and biological activity.

In recent years, the demand for 7-chloro-6-methoxy-1,2,3,4-tetrahydroisoquinolin-1-one has increased, driven by its applications in medicinal chemistry. The compound's isoquinoline core is a common scaffold in many bioactive molecules, including alkaloids and synthetic drugs. Its CAS number 1365763-73-0 is frequently searched in scientific databases, reflecting its relevance in academic and industrial research. Users often inquire about its synthesis, solubility, and stability, highlighting its practical importance.

One of the key advantages of 7-chloro-6-methoxy-1,2,3,4-tetrahydroisoquinolin-1-one is its versatility. It serves as a precursor for the development of novel compounds targeting neurological and metabolic disorders. The presence of both chloro and methoxy groups enhances its ability to interact with biological targets, making it a promising candidate for further study. Recent publications have explored its potential in modulating enzyme activity and receptor binding, aligning with current trends in precision medicine.

The synthesis of CAS No. 1365763-73-0 involves multi-step organic reactions, often starting from readily available substrates. Researchers emphasize optimizing yield and purity, as these factors are critical for downstream applications. Analytical techniques such as NMR, HPLC, and mass spectrometry are routinely employed to characterize the compound, ensuring its quality and consistency. These methods are frequently discussed in online forums and research communities, addressing common questions about its identification and handling.

From an SEO perspective, terms like "7-chloro-6-methoxy-1,2,3,4-tetrahydroisoquinolin-1-one synthesis" and "CAS 1365763-73-0 applications" are highly searched, indicating strong user interest. Additionally, queries about its "physicochemical properties" and "safety data" reflect the need for comprehensive information. This article aims to address these topics while maintaining a professional tone, ensuring it meets the needs of both researchers and industry professionals.

In conclusion, 7-chloro-6-methoxy-1,2,3,4-tetrahydroisoquinolin-1-one (CAS No. 1365763-73-0) is a compound of growing importance in scientific research. Its structural complexity and functional groups make it a valuable tool for drug development and biochemical studies. By staying updated on the latest research and user queries, this overview provides a balanced and informative resource for those interested in this fascinating molecule.

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